N'-(isonicotinoyloxy)-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] pyridine-4-carboxylate
• InChI: InChI=1S/C12H10N4O2/c13-11(10-2-1-5-15-8-10)16-18-12(17)9-3-6-14-7-4-9/h1-8H,(H2,13,16)
• InChI Key: PRTPWPUUZOZGIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=NOC(=O)C2=CC=NC=C2)N
• Isomeric SMILES: C1=CC(=CN=C1)/C(=N/OC(=O)C2=CC=NC=C2)/N
• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol

Description

N-(isonicotinoyloxy)-3-pyridinecarboximidamide, also known as NIPI, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. NIPI is a derivative of isoniazid, which is an antibiotic used to treat tuberculosis. However, NIPI has been found to have unique properties that make it a promising candidate for research in other areas.

Mechanism of Action

N'-(isonicotinoyloxy)-3-pyridinecarboximidamide is believed to exert its effects by binding to specific targets in the body, such as enzymes, receptors, and ion channels. The exact mechanism of action of N'-(isonicotinoyloxy)-3-pyridinecarboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of certain signaling pathways.
Biochemical and Physiological Effects:
N'-(isonicotinoyloxy)-3-pyridinecarboximidamide has been found to have several biochemical and physiological effects. In vitro studies have shown that N'-(isonicotinoyloxy)-3-pyridinecarboximidamide can inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. N'-(isonicotinoyloxy)-3-pyridinecarboximidamide has also been found to modulate the activity of certain receptors and ion channels, including the NMDA receptor and the GABA receptor. In vivo studies have shown that N'-(isonicotinoyloxy)-3-pyridinecarboximidamide can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-(isonicotinoyloxy)-3-pyridinecarboximidamide has several advantages for use in lab experiments. It is a relatively small molecule, which makes it easy to synthesize and manipulate. It also has a high degree of selectivity for certain targets, which makes it useful for studying specific pathways and mechanisms. However, N'-(isonicotinoyloxy)-3-pyridinecarboximidamide also has some limitations. It can be difficult to obtain in large quantities, and its effects can be difficult to interpret due to its complex mechanism of action.

Future Directions

There are several future directions for research on N'-(isonicotinoyloxy)-3-pyridinecarboximidamide. One area of research is the development of N'-(isonicotinoyloxy)-3-pyridinecarboximidamide-based drugs for the treatment of various diseases, including cancer and Alzheimer's disease. Another area of research is the study of N'-(isonicotinoyloxy)-3-pyridinecarboximidamide's effects on specific signaling pathways and mechanisms. Additionally, the development of new synthesis methods for N'-(isonicotinoyloxy)-3-pyridinecarboximidamide could make it more accessible for research purposes.

Synthesis Methods

The synthesis of N'-(isonicotinoyloxy)-3-pyridinecarboximidamide involves the reaction of isoniazid with 3-pyridinecarboxylic acid and isonicotinoyl chloride. The reaction takes place in a solvent such as chloroform or dichloromethane. The resulting compound is then purified using column chromatography.

Scientific Research Applications

N'-(isonicotinoyloxy)-3-pyridinecarboximidamide has been found to have potential applications in several fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, N'-(isonicotinoyloxy)-3-pyridinecarboximidamide has been studied as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In biochemistry, N'-(isonicotinoyloxy)-3-pyridinecarboximidamide has been used as a tool to study the mechanisms of enzyme inhibition. In pharmacology, N'-(isonicotinoyloxy)-3-pyridinecarboximidamide has been studied for its potential to modulate the activity of various receptors and ion channels.